Cas no 886761-66-6 (2-(3-chloro-2,4-difluorophenyl)acetic acid)

• Product Name: 2-(3-chloro-2,4-difluorophenyl)acetic acid
• CAS No: 886761-66-6
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• MDL: MFCD06660337
• CID: 1928231
• PubChem ID: 17750824
• Update Time: 2024-03-01

2-(3-chloro-2,4-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-2,4-difluorophenyl)acetic acid
• 3-Chloro-2,4-difluorophenylacetic acid
• 2-(3-chloro-2,4-difluorophenyl)acetic acid
• 3-Chloro-2,4-difluorobenzeneacetic acid (ACI)

• MDL： MFCD06660337
• Inchi： 1S/C8H5ClF2O2/c9-7-5(10)2-1-4(8(7)11)3-6(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： HENNVWWQJGUCAH-UHFFFAOYSA-N
• SMILES： O=C(CC1C(F)=C(Cl)C(F)=CC=1)O

Computed Properties

• Exact Mass: 205.9946134g/mol
• Monoisotopic Mass: 205.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 107-110℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes